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For Researchers, Scientists, and Drug Development Professionals

Introduction

Isophthalic dihydrazide (IDH) is an aromatic dicarboxylic acid dihydrazide that serves as a

versatile building block in polymer chemistry and a key component in various industrial

applications. Its symmetrical structure, featuring a central benzene ring substituted at the meta-

positions with two hydrazide functional groups, allows it to act as a potent crosslinking agent

and a monomer for high-performance polymers. This guide provides an in-depth look at its

chemical structure, properties, synthesis, and applications relevant to the scientific community.

Chemical Structure and Identification
Isophthalic dihydrazide is structurally defined as benzene-1,3-dicarbohydrazide. The

molecule consists of a 1,3-disubstituted benzene ring. Each substituent is a carbohydrazide

group (-CONHNH₂). The presence of two reactive hydrazide moieties makes it a tetrafunctional

crosslinking agent in certain reactions.[1]

The key identifiers for isophthalic dihydrazide are summarized below.
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Identifier Value

IUPAC Name benzene-1,3-dicarbohydrazide[2]

CAS Number 2760-98-7[3][4][5][6]

Molecular Formula C₈H₁₀N₄O₂[3][4][6][7]

Molecular Weight 194.19 g/mol [2][3][4][6][7]

Canonical SMILES C1=CC(=CC(=C1)C(=O)NN)C(=O)NN[2][3][6]

InChI Key UTTHLMXOSUFZCQ-UHFFFAOYSA-N[4][6]

Physicochemical Properties
The physical and chemical properties of isophthalic dihydrazide are critical for its application

in material science and as a chemical intermediate. It is typically a white to off-white solid

powder or crystalline substance.[4][8]

Property Value

Melting Point 224 °C[4][8]

Density (Predicted) 1.344 ± 0.06 g/cm³[4]

pKa (Predicted) 11.87 ± 0.10[4][8]

LogP -1.4 (at 20℃ and pH 7.1)[4]

Flash Point 227 °C[3]

Surface Tension 74.4 mN/m (at 1 g/L and 20℃)[4]

Storage Temperature
Keep in dark place, Inert atmosphere, Store in

freezer, under -20°C[4][8]

Synthesis of Isophthalic Dihydrazide
The most prevalent and efficient method for synthesizing isophthalic dihydrazide is the

esterification-hydrazinolysis pathway.[1] This process involves the reaction of a dialkyl

isophthalate, typically dimethyl isophthalate, with hydrazine hydrate.[1][4][9]
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This protocol describes the laboratory-scale synthesis of isophthalic dihydrazide from

dimethyl isophthalate and hydrazine hydrate.[4][9]

Materials:

Dimethyl isophthalate (2.22 g)

Hydrazine hydrate (98%, 2 cc)

Methanol

Ice cold water

Ethanol

Procedure:

A mixture of dimethyl isophthalate (2.22 g) and hydrazine hydrate (98%, 2 cc) in methanol is

prepared in a round-bottom flask.

The reaction mixture is refluxed for 5 hours.

After reflux, the mixture is allowed to cool to room temperature.

The cooled reaction mixture is then poured onto ice-cold water.

The resulting precipitate of isophthalic dihydrazide is collected by filtration.

The crude product is purified by recrystallization from ethanol to yield the final product.

Expected Yield: Approximately 85%.[4][9]

Reactants:
- Dimethyl Isophthalate

- Hydrazine Hydrate
- Methanol (Solvent)

Reflux for 5 hours1. Mix & Heat Cool to Room
Temperature

2. Reaction Complete Pour into Ice Water
to Precipitate Product

3. Induce Crystallization Filter to Collect
Crude Product

4. Isolate Solid Recrystallize from
Ethanol

5. Purify Final Product:
Isophthalic Dihydrazide

6. Obtain Pure IDH

Click to download full resolution via product page
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Synthesis workflow for Isophthalic Dihydrazide.

Applications and Relevance
Isophthalic dihydrazide's unique structure makes it a valuable compound in several areas of

research and industry.

Epoxy Resin Curing: It functions as a latent curing agent for epoxy resins.[1][3] Upon

heating, it melts and crosslinks the epoxy polymer chains, enhancing the thermal and

mechanical properties of the final material.[1][3] This is particularly useful in automotive

coatings and varnishes.[3]

Polymer Synthesis: IDH is a key monomer in the synthesis of high-performance polymers

such as poly(hydrazide-imide)s and poly(acylhydrazone)s.[1] These polymers are

investigated for applications requiring high thermal stability and specific functionalities, such

as gas separation membranes.[1]

Crosslinking Agent: It is used as a crosslinking agent for acrylic emulsions that contain

ketone groups.[10]

Derivatization: The hydrazide functional groups are reactive and can be modified to

synthesize a wide range of derivatives, including macrocyclic ligands for metal ion

complexation and amino acid conjugates for potential biomedical applications.[1]

Chemical Reactivity
The chemistry of isophthalic dihydrazide is dominated by the nucleophilic nature of its

terminal -NH₂ groups.

Nucleophilic Acyl Substitution: The synthesis of IDH itself is a prime example of nucleophilic

acyl substitution, where hydrazine attacks the carbonyl carbon of the isophthalate ester.[1]

Condensation Reactions: It readily undergoes condensation reactions with aldehydes and

ketones to form hydrazones. This reactivity is the basis for the formation of

poly(acylhydrazone)s when reacted with dialdehydes or diketones.[1]

Oxidation: The hydrazide groups can be oxidized. Depending on the conditions and the

oxidizing agent used, this can lead to the formation of isophthalic acid.[1]
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This technical guide provides a foundational understanding of isophthalic dihydrazide for

professionals in research and development. Its well-defined structure, predictable reactivity,

and utility as a monomer and crosslinking agent ensure its continued importance in materials

science and synthetic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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